N-(2-(cyclohex-1-en-1-yl)ethyl)-1-(3,4-difluorobenzoyl)azetidine-3-carboxamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-1-(3,4-difluorobenzoyl)azetidine-3-carboxamide
• InChI: InChI=1S/C19H22F2N2O2/c20-16-7-6-14(10-17(16)21)19(25)23-11-15(12-23)18(24)22-9-8-13-4-2-1-3-5-13/h4,6-7,10,15H,1-3,5,8-9,11-12H2,(H,22,24)
• InChI Key: VJQBSJXVBNMUSO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)C2CN(C2)C(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C19H22F2N2O2
• Molecular Weight: 348.4 g/mol

Description

N-(2-(cyclohex-1-en-1-yl)ethyl)-1-(3,4-difluorobenzoyl)azetidine-3-carboxamide, also known as CX-4945, is a small molecule inhibitor that targets the protein kinase CK2. CK2 is a ubiquitous protein kinase that has been implicated in the regulation of several cellular processes, including cell division, DNA repair, and apoptosis. CX-4945 has been shown to have potent anti-cancer activity, and is currently being investigated as a potential therapeutic agent for a variety of cancers.

Scientific Research Applications

Development of Fluorine-18-Labeled Antagonists

One significant application involves the development of fluorine-18-labeled 5-HT1A antagonists. These compounds are synthesized for their potential in neuroimaging, specifically in PET scans to study brain function and disorders. The research outlines the synthesis and biological evaluation of fluorinated derivatives, highlighting their application in mapping serotonin receptors in the brain (Lang et al., 1999).

Synthesis of Heterocyclic Compounds

Another application is seen in the synthesis of various heterocyclic compounds carrying a trifluoromethyl group. This synthesis explores radical cyclization processes, providing insights into the generation of complex molecular structures with potential biological activities (Okano et al., 1996).

Studies on Enaminoketones

Research on N-substituted 3-amino-2-cyclohexen-1-ones contributes to understanding the chemical behavior and potential applications of enaminoketones. These compounds are evaluated for their reactions with various agents, providing a foundation for developing new chemical entities with potential therapeutic uses (Jirkovsky, 1974).

Azetidine-2,4-diones Synthesis

The photocyclization of N-formyl-N-methyl α,β-unsaturated amides to azetidine-2,4-diones showcases a method for creating novel compounds. This synthetic approach offers a pathway to explore new chemical spaces for drug discovery and development (Maruyama et al., 1980).

Antimicrobial Dyes Synthesis

The design and synthesis of novel antimicrobial acyclic and heterocyclic dyes based on the tetrahydro-benzo[b]thiophene systems demonstrate the application of such compounds in dyeing and textile finishing with added antimicrobial properties. This research bridges the gap between organic synthesis and applied chemistry, showing the potential of chemically synthesized compounds in industrial applications (Shams et al., 2011).